Cas no 2137145-71-0 ((1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol
• CAS No: 2137145-71-0
• MF: C₈H₆Cl₂FN₃O
• MW: 250.057142734528
• CID: 6429033
• PubChem ID: 165499072
• Update Time: 2025-05-20

(1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol
• EN300-1147465
• 2137145-71-0

• Inchi： 1S/C8H6Cl2FN3O/c9-4-1-5(7(15)3-13-14-12)8(11)6(10)2-4/h1-2,7,15H,3H2/t7-/m0/s1
• InChI Key： RWTWZYFORWOEBW-ZETCQYMHSA-N
• SMILES： ClC1=CC(=CC(=C1F)[C@H](CN=[N+]=[N-])O)Cl

Computed Properties

• Exact Mass: 248.9871954g/mol
• Monoisotopic Mass: 248.9871954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.6Ų

Additional information on (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol

Compound Introduction: (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol (CAS No. 2137145-71-0)

(1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2137145-71-0, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol consists of a chiral center at the ethyl group, which contributes to its stereochemical diversity. The presence of an azido group and fluorine substituents on the aromatic ring enhances its reactivity and interaction with biological targets. Such structural motifs are often explored in the design of novel drugs due to their ability to modulate biological pathways effectively.

In recent years, there has been a growing interest in the development of compounds that incorporate halogenated aromatic rings, such as those found in (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol. These halogenated aromatic systems are known for their enhanced binding affinity and metabolic stability, making them valuable candidates for drug discovery. The combination of chlorine and fluorine atoms in the phenyl ring not only improves the compound's solubility but also influences its electronic properties, which can be crucial for interactions with biological receptors.

One of the key areas where this compound shows potential is in the field of oncology. The azido group is a versatile functional handle that can be used for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. Researchers have been exploring the use of azido compounds in click chemistry applications, where they can undergo cycloaddition reactions to form stable heterocyclic structures. This approach has been particularly useful in developing targeted therapeutics that can selectively interact with cancer cells.

Moreover, the dichloro substitution pattern on the aromatic ring contributes to the compound's lipophilicity, which is an important parameter for drug absorption and distribution. By optimizing this lipophilicity index, researchers can enhance the compound's ability to cross cell membranes and reach its intended target. This property is particularly relevant in designing drugs that need to exert their effects intracellularly.

The stereochemistry of (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol also plays a critical role in its biological activity. The (R) configuration at the chiral center influences how the molecule interacts with enzymes and receptors in the body. This chirality can significantly impact the compound's efficacy and selectivity, making it a crucial factor in drug design. Recent studies have demonstrated that enantiopure compounds often exhibit more predictable and potent biological responses compared to racemic mixtures.

In addition to its potential applications in oncology, this compound has also been investigated for its antimicrobial properties. The presence of halogenated aromatic rings and azido groups can disrupt bacterial cell membranes and inhibit microbial growth. Such properties are highly sought after in the development of novel antibiotics to combat antibiotic-resistant strains.

The synthesis of (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol involves multiple steps, including functional group transformations and stereocontrol techniques. Advanced synthetic methodologies have been employed to ensure high yields and purity. For instance, asymmetric synthesis techniques such as chiral auxiliary-assisted reactions have been utilized to achieve the desired stereochemical configuration efficiently.

The pharmacokinetic profile of this compound is another area of interest. Researchers are evaluating how quickly it is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is essential for optimizing dosing regimens and minimizing side effects. Preclinical studies are being conducted to assess the compound's bioavailability and pharmacokinetic behavior in animal models.

One of the challenges in working with compounds like (1R)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol is their potential reactivity due to functional groups such as azidos. Careful handling and storage conditions are necessary to prevent unwanted side reactions. However, these challenges also present opportunities for innovative synthetic strategies that can lead to new derivatives with improved properties.

The future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level can provide insights into its therapeutic potential and help guide further development efforts. Additionally, computational modeling techniques are being used to predict how different structural modifications will affect the compound's biological activity.

In conclusion, (1R)-2 azido 15 dichloro 12 fluorophenyl ethan 11 ol (CAS No 2137145 71 0) represents a promising candidate for further exploration in pharmaceutical research Its unique structural features including a chiral center halogenated aromatic rings and an azido group make it an interesting molecule for developing novel therapeutics particularly in oncology antimicrobial agents are being developed Additionally ongoing research into its synthesis pharmacokinetics and mechanism of action continues to expand our understanding of its potential applications This compound exemplifies how detailed chemical investigations can lead to innovative solutions in drug discovery